![molecular formula C16H12BrN3 B1627998 4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine CAS No. 433935-87-6](/img/structure/B1627998.png)
4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine
Overview
Description
4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine, commonly known as BPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPP belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
Chemical Synthesis and Reactions
- 4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine is involved in chemical reactions that include amination processes. For example, the reaction of 2-bromo-4-phenylpyrimidine with potassium amide results in the formation of 2-amino-4-phenylpyrimidine, indicating a pathway involving an initial addition of the nucleophile to position 6 followed by ring-opening and ring-closure mechanisms (Kroon & Plas, 2010).
- This compound also serves as a starting material in the synthesis of various bioactive pyrimidine derivatives. For instance, its modification led to the development of novel GPR119 agonists, which demonstrated significant glucose tolerance improvement in mice (Negoro et al., 2012).
Pharmacological Applications
- In pharmacology, derivatives of this compound have shown promise. For example, analogs like 4-amino-6-phenylpyrimidine have been used in the study of immunomodulatory agents like bropirimine. These studies involve exploring various electrophilic substitutions and rearrangements to understand the compound's behavior under different conditions (Stevens et al., 1995).
Antibacterial and Antifungal Activities
- Various derivatives of 4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine exhibit antibacterial and antifungal activities. For instance, certain synthesized compounds demonstrated notable activity against various bacterial strains like V. cholerae and S. aureus, as well as fungi like A. flavus and Mucor. This underscores the potential of these compounds in developing new antimicrobial agents (Thanusu, Kanagarajan, & Gopalakrishnan, 2010).
Cancer Research
- In cancer research, certain 4-aryl-N-phenylpyrimidin-2-amines, structurally related to 4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine, have been investigated for their anticancer activity, particularly against non-small-cell lung carcinoma. These studies are crucial in understanding the therapeutic potential of these compounds in cancer treatment (Toviwek et al., 2017).
properties
IUPAC Name |
4-(4-bromophenyl)-6-phenylpyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrN3/c17-13-8-6-12(7-9-13)15-10-14(19-16(18)20-15)11-4-2-1-3-5-11/h1-10H,(H2,18,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXWQMVUAMZFCHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00573764 | |
Record name | 4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00573764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine | |
CAS RN |
433935-87-6 | |
Record name | 4-(4-Bromophenyl)-6-phenylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00573764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.